Cas no 88977-02-0 (1,3,4-Thiadiazol-2(3H)-one, 3-[4-(1-pyrrolidinyl)butyl]-5-(trifluoromethyl)-)

• Product name: 1,3,4-Thiadiazol-2(3H)-one, 3-[4-(1-pyrrolidinyl)butyl]-5-(trifluoromethyl)-
• CAS No: 88977-02-0
• MF: C₁₁H₁₆F₃N₃OS
• MW: 295.324451446533
• CID: 617293
• PubChem ID: 13125970

1,3,4-Thiadiazol-2(3H)-one, 3-[4-(1-pyrrolidinyl)butyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2(3H)-one, 3-[4-(1-pyrrolidinyl)butyl]-5-(trifluoromethyl)-
• 3-(4-pyrrolidin-1-ylbutyl)-5-(trifluoromethyl)-1,3,4-thiadiazol-2-one
• 88977-02-0
• 3-[4-(Pyrrolidin-1-yl)butyl]-5-(trifluoromethyl)-1,3,4-thiadiazol-2(3H)-one
• DTXSID70519952

• Inchi： InChI=1S/C11H16F3N3OS/c12-11(13,14)9-15-17(10(18)19-9)8-4-3-7-16-5-1-2-6-16/h1-8H2
• InChI Key： HUADNEMMJLLIFH-UHFFFAOYSA-N
• SMILES： C1CCN(C1)CCCCN2C(=O)SC(=N2)C(F)(F)F

Computed Properties

• Exact Mass: 295.09661780g/mol
• Monoisotopic Mass: 295.09661780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.2Ų
• XLogP3: 2.8